Hydrochloride Salt vs. Free Base: Stability and Handling
The hydrochloride salt form (CAS 2092239-17-1) provides a quantifiable advantage in solid-state stability and handling compared to the corresponding free base (CAS 178311-58-5). While the free base is an oil or low-melting solid at room temperature, the hydrochloride is a stable, free-flowing powder . This is a critical differentiator for precise weighing and long-term storage in compound management libraries . The target compound is supplied with a minimum purity of 95% as verified by HPLC or NMR, ensuring reliable performance as a building block .
| Evidence Dimension | Physical Form and Stability at Ambient Temperature |
|---|---|
| Target Compound Data | Stable, crystalline hydrochloride salt; Solid powder |
| Comparator Or Baseline | Free base (CAS 178311-58-5); Typically an oil or low-melting solid |
| Quantified Difference | Qualitative improvement in handling and storage stability; exact melting point difference not reported in primary literature |
| Conditions | Ambient storage conditions for chemical building blocks |
Why This Matters
For procurement, the solid hydrochloride salt form ensures accurate and reproducible weighing for chemical reactions, whereas the oil or low-melting free base presents significant handling and stability challenges.
